Cas no 125-20-2 (Thymolphthalein)
Thymol phthalein(Thymolphthalein)It's an acid base(pH)indicator. Its transition range is aboutpH 9.3-10.5. Below thispHvalue,It's colorless; Above thisPHvalue,It's blue.Generally refers to thymol phthalein,White crystalline powder.Soluble inEther\acetone\Sulfuric acid and alkali solution,Insoluble in water.Frequently used0.1%Of90%Ethanol solution.It is also often combined with other indicators to form a gentle indicator,Make its color change range narrower,Clearer observation
Thymolphthalein structure
Thymolphthalein
125-20-2
C28H30O4
430.54
MFCD00005909
36146
Thymolphthalein Properties
Names and Identifiers
-
- Thymolphthalein
- 3,3-bis(4-hydroxy-2-methyl-5-(1-methylethyl)phenyl)-1(3H)-Isobenzofuranone
- 3,3-bis[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-1(3h)-isobenzofuranon
- thymolphtaleine
- 2',2''-DIMETHYL-5,5''-DI-ISO-PROPYLPHENOLPHTHALEIN
- 5',5''-DIISOPROPYL-2',2''-DIMETHYLPHENOLPHTHALEIN
- 5',5''-DIISOPROPYL-2',2''-DIMETHYLPHENOLPHTHALIEN
- THYMOLPHTHALEIN PH INDICATOR GR ACS
- Thymolphthalein,indicator,pure250GR
- Thymolphthalein,indicator,pure50GR
- 3,3-bis(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-2-benzofuran-1-one
- 3,3-Bis(4-hydroxy-2-Meth-yl-5-isopropylphenyl)phthalide
- 5′,5″-Diisopropyl-2′,2″-diMethylphenolphth- alein
- DithyMolphthalide
- IND
- indicator
- ThyMolphthalein
- ThyMolphthalein, ACS reagent
- 3,3-Bis(4-hydroxy-5-isopropyl-o-tolyl)phthalide
- VEGP
- Nsc2186
- ThymolphthaleinGr
- TIMTEC-BB SBB008946
- THYMOLPHTHALEIN, ACS
- Thymolphthalein p.a.
- indicator,pure10GR
- TP
- +Expand
-
- MFCD00005909
- LDKDGDIWEUUXSH-UHFFFAOYSA-N
- 1S/C28H30O4/c1-15(2)20-13-25(29)17(5)11-23(20)28(22-10-8-7-9-19(22)27(31)32-28)24-12-18(6)26(30)14-21(24)16(3)4/h7-16,29-30H,1-6H3
- CC(C)C1=CC(=C(C)C=C1O)C2(C3=CC=CC=C3C(=O)O2)C4=C(C)C=C(C(=C4)C(C)C)O
- 359413
Computed Properties
- 430.21400
- 2
- 4
- 4
- 430.21440943 g/mol
- 32
- 636
- 0
- 0
- 0
- 0
- 0
- 1
- 6.8
- 45
- 0
- 66.8
- 430.5
Experimental Properties
- 6.42370
- 66.76000
- 9401
- 1.6400 (estimate)
- Insoluble
- 504.79°C (rough estimate)
- 248-254 °C
251-253 °C (lit.) - 74 °F
- 2160
- ethanol: clarity passes test
- White or yellowish crystalline powder
- Soluble in alcohols and ketones, soluble in sulfuric acid shows red, soluble in alkali shows blue, insoluble in water.
- Sensitive to humidity
- 9.70, 10.0(at 25℃)
- 592nm, 396nm, 598nm
- 9.3(colourless)-10.5(blue)
- 0.92 g/mL at 25 °C
Thymolphthalein Security Information
- GHS02 GHS07 GHS08
- 3
- S7-S16-S36/37-S24/25-S22
- II
- R40
- 3
- Xn
- UN 1170 3/PG 3
- H225,H319,H335+H336,H340,H360,H372,H373
- P201,P202,P210,P233,P241,P260,P264,P270,P271,P280,P303+P361+P353,P304+P340,P305+P351+P338,P308+P313,P337+P313,P403+P233,P405,P501
- dangerous
- II
- R40
- Danger
- Yes
- 3
Thymolphthalein Customs Data
- 29322980
-
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Thymolphthalein Price
Thymolphthalein Suppliers
HU BEI YAO SHUO QUAN HUA GONG Co., Ltd.
Audited Supplier
(CAS:125-20-2)
WU JING LI
18971238634
2189484023@qq.com
Shenyang yimerck chemical products Co., Ltd
Audited Supplier
(CAS:125-20-2)
FENG JING LI
13998106873
297303255@qq.com
Shanghai Macklin Biochemical Co., Ltd
Audited Supplier
(CAS:125-20-2)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
Kaiyuan Shenxin Chemical., Co Ltd
Audited Supplier
(CAS:125-20-2)
ZHANG LING
13804987718
1253960@qq.com
SHEN YANG HUA XI Biotechnology Co., Ltd.
Audited Supplier
(CAS:125-20-2)
LOU NV SHI
13204042536
47464550@qq.com
TIAN MEN HENG CHANG HUA GONG Co., Ltd.
Audited Supplier
(CAS:125-20-2)
LEI JING LI
15102714773
1178380033@qq.com
shenyang shengyuanhuagong
Audited Supplier
(CAS:125-20-2)
QIAN XIAO CHUN
13190211560
1319074246@qq.com
SHEN YANG DE LAI ER Biotechnology Co., Ltd.
Audited Supplier
(CAS:125-20-2)
YU JING LI
15942301471
3685504676@qq.com
Thymolphthalein Related Literature
-
Walter F. Paxton,Delisia Price,Nicholas J. Richardson Soft Matter 2013 9 11295
-
2. CCLXXIV.—The titrimetric determination of primary arsinic acidsHarold King,George Victor Rutterford J. Chem. Soc. 1930 2138
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Ju?ara G. de Castro,Bruno V. M. Rodrigues,Ritchelli Ricci,Maíra M. Costa,André F. C. Ribeiro,Fernanda R. Marciano,Anderson O. Lobo RSC Adv. 2016 6 32615
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4. 223. The alkalimetric determination of metals with the aid of acid-base indicatorsJ. F. Coetzee J. Chem. Soc. 1951 997
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5. Liquid-phase 1,4-diacetoxylation of conjugated dienes with tellurium(IV) oxide and alkali metal halidesSakae Uemura,Shin-ichi Fukuzawa,Suresh R. Patil,Masaya Okano J. Chem. Soc. Perkin Trans. 1 1985 499
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6. A facile method to construct dual-responsive organogels with color changesFeifei Xin,Pengyao Xing,Shangyang Li,Yuehui Hou,Aiyou Hao RSC Adv. 2013 3 21959
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P. Braid,J. A. Hunter,W. H. S. Massie,J. D. Nicholson,B. E. Pearce Analyst 1966 91 439
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László Valkai,Gy?rgy Csek?,Attila K. Horváth Phys. Chem. Chem. Phys. 2015 17 22187
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Sybele Saska,Lucas Novaes Teixeira,Paulo Tambasco de Oliveira,Ana Maria Minarelli Gaspar,Sidney José Lima Ribeiro,Younès Messaddeq,Reinaldo Marchetto J. Mater. Chem. 2012 22 22102
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Zoran T. Lukovi?,Ljiljana M. Jeli?,Bratislav ?. Jovanovi?,Dejan U. Skala Analyst 1990 115 1623
125-20-2 (Thymolphthalein) Related Products
- 76-61-9(3,3-Bis(4-hydroxy-5-isopropyl-2-methylphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide)
- 77-09-8(3,3-Bis(4-hydroxyphenyl)isobenzofuran-1(3H)-one)
- 596-27-0(o-Cresolphthalein)
- 89-83-8(2-Isopropyl-5-methylphenol)
- 4310-80-9(Glycine,N-[[3-[[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-2-methyl-5-(1-methylethyl)phenyl](2-sulfophenyl)methylene]-2-methyl-5-(1-methylethyl)-6-oxo-1,4-cyclohexadien-1-yl]methyl]-N-(carboxymethyl)-,pentasodium salt (9CI))
- 62698-55-9(THYMOLPHTHALEXON, INDICATOR FOR COMPLEXO METRY)
- 76-61-9
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:125-20-2)Thymolphthalein
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:125-20-2)Thymolphthalein
99%
250g
187.0